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synthesis of 4-Chlorobutan-2-ol from 4-hydroxy-
2-butanone

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Chlorobutan-2-ol

CAS No.: 2203-34-1

Cat. No.: S685894

Synthesis Protocol for 4-Chloro-2-butanone

This protocol is adapted from a patent that describes a method with a reported high yield and suitability for

industrial production [1].

¢ Reaction Principle: The synthesis is a nucleophilic substitution where the hydroxyl group (-OH) of 4-
hydroxy-2-butanone is replaced by a chlorine atom (-Cl) using thionyl chloride (SOCI2).

e Reaction Scheme: 4-hydroxy-2-butanone + SOClz - 4-chloro-2-butanone + S02 +
HC1

Materials and Equipment

Item Specification

Reactants  4-Hydroxy-2-butanone (50 g) [1]
Thionyl chloride (SOCIz, 82 g) [1]
Reagents Sodium bicarbonate (NaHCOs, 5 wt% aqueous solution) [1]

Equipment 500 mL four-neck flask [1]
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Item Specification

Apparatus for cooling, dropping funnel, heating, magnetic stirring, andjg/% (reduced-
pressure) distillation [1]

Step-by-Step Procedure

¢ Setup and Cooling: Place 50 g of 4-hydroxy-2-butanone into a 500 mL four-neck flask. Cool the flask
to -5 °C [1].
¢ Addition of Thionyl Chloride: Slowly add 82 g of thionyl chloride to the flask while maintaining the
low temperature. This should be done dropwise with stirring [1].
¢ Reaction:
o After the addition is complete, allow the reaction mixture to warm to room temperature and
maintain it for 2-3 hours [1].
o Subsequently, heat the mixture to 60 °C and maintain it for 0.5-1 hour [1].
o Finally, cool the mixture back to room temperature [1].
e Work-up:
o Wash the reaction mixture with a 5 wt% sodium bicarbonate solution until the aqueous layer
reaches a pH of 7. This step neutralizes any excess acid [1].
o The target product, 4-chloro-2-butanone, is then isolated by Jg/E (reduced-pressure)
distillation [1].

Data and Characterization

Parameter Detail

Reported 47-48 g (Synthetic ratio >95%) [1]

Yield

Key This method avoids the use of a solvent (e.g., n-hexane), simplifying the process and
Advantage improving yield [1].

The following workflow diagram summarizes the key stages of this experimental procedure:
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Safety and Handling

¢ 4-Hydroxy-2-butanone: May cause skin irritation, serious eye irritation, and respiratory irritation [2].

e Thionyl Chloride (SOCI2): Reacts violently with water, releasing toxic gases (HCl and SOz2). It is
corrosive and causes severe skin burns and eye damage. Handle only in a well-ventilated fume hood
with appropriate personal protective equipment (PPE) including gloves and safety goggles.

¢ Reaction By-products: The reaction produces SOz and HCI gases, which are toxic and corrosive.
Ensure adequate scrubbing or trapping is in place.

Related Chemical Context: Chlorohydrins

Since your target compound is a chlorohydrin, here is some general information on their formation.

¢ Definition: A chlorohydrin is a functional group where a chlorine and a hydroxyl group are bonded to
adjacent carbon atoms [3].

¢ General Synthesis from Alkenes: A common laboratory and industrial method involves treating an
alkene with chlorine (Cl2) in the presence of water [3]. The reaction proceeds via electrophilic
addition.

¢ General Synthesis from Epoxides: Chlorohydrins can also be prepared by the ring-opening of an
epoxide with a hydrohalic acid (like HCI) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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butanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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